Cas no 162960-28-3 (1-(2-Pyridinyl)-cyclopropanecarbonitrile)

• Product Name: 1-(2-Pyridinyl)-cyclopropanecarbonitrile
• CAS No: 162960-28-3
• MF: C₉H₈N₂
• MW: 144.173221588135
• MDL: MFCD15526928
• CID: 110089
• PubChem ID: 18615674
• Update Time: 2025-10-22

1-(2-Pyridinyl)-cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-yl)cyclopropanecarbonitrile
• 1-PYRIDIN-2-YLCYCLOPROPANECARBONITRILE
• Cyclopropanecarbonitrile,1-(2-pyridinyl)-
• 1-pyridin-2-ylcyclopropane-1-carbonitrile
• 1-(2-Pyridinyl)-cyclopropanecarbonitrile
• Cyclopropanecarbonitrile, 1-(2-pyridinyl)- (9CI)
• CS-0008674
• SCHEMBL7157630
• EN300-133695
• 1-(pyridin-2-yl)cyclopropane-1-carbonitrile
• SB52539
• 162960-28-3
• A882761
• AM803292
• Cyclopropanecarbonitrile, 1-(2-pyridinyl)-
• MFCD15526928
• 1-(2-pyridyl)cyclopropanecarbonitrile
• DTXSID90595137
• TS-01884
• Z1255366938
• AKOS015948512
• GAEVNPHZQRROPK-UHFFFAOYSA-N
• DB-290906

• MDL： MFCD15526928
• Inchi： 1S/C9H8N2/c10-7-9(4-5-9)8-3-1-2-6-11-8/h1-3,6H,4-5H2
• InChI Key： GAEVNPHZQRROPK-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1(C#N)CC1

Computed Properties

• Exact Mass: 144.06900
• Monoisotopic Mass: 144.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68000
• LogP: 1.63678

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(2-Pyridinyl)-cyclopropanecarbonitrile

1-(2-Pyridinyl)-cyclopropanecarbonitrile: A Comprehensive Overview

1-(2-Pyridinyl)-cyclopropanecarbonitrile (CAS No. 162960-28-3) is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, with its distinctive cyclopropane ring and pyridine substituent, exhibits intriguing chemical properties and potential applications in various industries. Recent advancements in synthetic methodologies and computational chemistry have further illuminated its structural dynamics and functional versatility.

The molecular structure of 1-(2-Pyridinyl)-cyclopropanecarbonitrile consists of a cyclopropane ring fused with a pyridine moiety, creating a highly strained yet reactive system. The cyano group attached to the cyclopropane ring adds to its electronic complexity, making it an interesting candidate for both theoretical and experimental studies. Researchers have employed advanced computational techniques, such as density functional theory (DFT), to analyze its electronic structure and reactivity, revealing insights into its potential as a building block in organic synthesis.

One of the most notable aspects of this compound is its role in drug discovery. The pyridine ring, known for its aromaticity and electron-withdrawing properties, has been extensively utilized in medicinal chemistry to design bioactive molecules. Recent studies have demonstrated that 1-(2-Pyridinyl)-cyclopropanecarbonitrile can serve as a scaffold for developing novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. Its ability to form hydrogen bonds and participate in π-π interactions makes it particularly appealing for drug design.

In addition to its pharmaceutical applications, this compound has also found relevance in materials science. The strained cyclopropane ring imparts unique mechanical properties to polymers incorporating this moiety. Scientists have explored its use in designing advanced materials with enhanced mechanical strength and thermal stability. For instance, recent research has highlighted its potential as a monomer in the synthesis of high-performance polymers for aerospace applications.

The synthesis of 1-(2-Pyridinyl)-cyclopropanecarbonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring scalability for industrial applications. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency of key steps in the synthesis pathway.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have employed green chemistry principles to develop sustainable methods for synthesizing and recycling this compound. These efforts align with global initiatives to reduce waste and minimize environmental footprint in chemical manufacturing.

In conclusion, 1-(2-Pyridinyl)-cyclopropanecarbonitrile (CAS No. 162960-28-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a valuable tool in both academic and industrial settings. As advancements in synthetic chemistry continue to unfold, the potential of this compound to contribute to innovative solutions remains immense.